![molecular formula C14H14BrNO3 B252803 5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide](/img/structure/B252803.png)
5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide, also known as BRD0705, is a chemical compound that has gained significant attention in the field of drug discovery and development. It belongs to the class of benzamide derivatives and has shown promising results in several scientific research applications.
Mechanism of Action
The exact mechanism of action of 5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide is not fully understood. However, it is believed to target the histone deacetylase (HDAC) enzyme, which plays a crucial role in regulating gene expression and cell growth. HDAC inhibitors, such as this compound, are known to induce cell cycle arrest and apoptosis in cancer cells by altering the expression of various genes involved in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce the acetylation of histone proteins, leading to changes in gene expression and cell growth. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, suggesting its potential role in preventing metastasis.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide is its potent anti-tumor activity in various cancer cell lines. This makes it a promising candidate for the development of novel cancer therapies. However, the limitations of this compound include its low solubility in water, which makes it difficult to administer in vivo. In addition, its potential toxicity and side effects need to be further investigated before it can be considered for clinical trials.
Future Directions
Several future directions can be explored in the field of 5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide research. One potential direction is to investigate its potential therapeutic applications in other diseases, such as diabetes and inflammation. In addition, further studies are needed to understand the mechanism of action of this compound and its potential side effects. Finally, the development of more efficient synthesis methods and analogs of this compound can lead to the discovery of more potent and selective HDAC inhibitors.
Synthesis Methods
The synthesis of 5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide involves the reaction of 5-bromo-2-methoxy-3-methylbenzoic acid with furan-2-carbaldehyde in the presence of a base and a catalyst. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is further reacted with N-methylpiperazine to yield this compound. The overall yield of this synthesis method is about 25%.
Scientific Research Applications
5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been found to exhibit potent anti-tumor activity in several cancer cell lines, including breast, lung, and colon cancer. In addition, this compound has been shown to inhibit the growth of pancreatic cancer cells by inducing cell cycle arrest and apoptosis.
Properties
Molecular Formula |
C14H14BrNO3 |
---|---|
Molecular Weight |
324.17 g/mol |
IUPAC Name |
5-bromo-N-(furan-2-ylmethyl)-2-methoxy-3-methylbenzamide |
InChI |
InChI=1S/C14H14BrNO3/c1-9-6-10(15)7-12(13(9)18-2)14(17)16-8-11-4-3-5-19-11/h3-7H,8H2,1-2H3,(H,16,17) |
InChI Key |
QPOBUIWEOQFQIF-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC(=C1)Br)C(=O)NCC2=CC=CO2)OC |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C(=O)NCC2=CC=CO2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.